PD-134672

• Molecular Formula: C33H52N6O7S2
• Molecular Weight: 708.9 g/mol
• InChI: InChI=1S/C33H52N6O7S2/c1-22(2)17-29(40)30(41)26(18-23-9-5-3-6-10-23)36-31(42)27(20-25-21-47-33(34)35-25)37-32(43)28(19-24-11-7-4-8-12-24)38-48(44,45)39-13-15-46-16-14-39/h4,7-8,11-12,21-23,26-30,38,40-41H,3,5-6,9-10,13-20H2,1-2H3,(H2,34,35)(H,36,42)(H,37,43)/t26-,27-,28-,29-,30+/m0/s1
• InChIKey: QGJKHQRFJGLJLV-VFFRCKCKSA-N

PD-134672: Potent, Selective Renin Inhibitor

PD-134672（亦称CI-992）是一种含有2-氨基-4-噻唑基取代基的口服活性肾素抑制剂，属于抗高血压药物候选化合物。该化合物由辉瑞公司开发，其化学结构明确，分子量为708.93，CAS号为135704-06-2。PD-134672对灵长类动物肾素具有高效抑制作用，并在高肾素正常血压及肾性高血压猴模型中展现出口服降压活性[1]。其基础作用机制是通过抑制肾素，阻断血管紧张素原向血管紧张素I的转化，从而降低血管紧张素II的生成。

Renin-selective RAS pathway probe

Oral in vivo study compatibility (non-human primate models)

Renin-dependent hypotensive mechanism context

• [1] Ryan MJ, et al. Effect of an orally-active renin inhibitor CI-992 on blood pressure in normotensive and hypertensive monkeys. J Pharmacol Exp Ther. 1994;268(1):372-9. View Source

PD-134672: Generic Substitution Risks

肾素-血管紧张素系统（RAS）抑制剂涵盖肾素抑制剂、ACE抑制剂和血管紧张素II受体拮抗剂等多个亚类，其作用机制、药效学和临床效应差异显著。以PD-134672为代表的直接肾素抑制剂，作用于RAS级联反应的源头，其降压效果与肾素活性抑制程度直接相关[1]。然而，同类肾素抑制剂之间亦存在药效、选择性和体内表现的差异。例如，在麻醉豚鼠模型中，PD-134672的降压作用对双侧肾切除的敏感性（峰值平均动脉压效应降低67%）显著高于ACE抑制剂卡托普利（降低57%），表明二者作用机制及对肾素依赖性存在本质不同[1]。因此，简单用其他RAS抑制剂或同类肾素抑制剂替代PD-134672，可能导致实验结果的显著偏差或临床效应的不可预期。以下定量证据将明确PD-134672相对于关键对比化合物的具体差异化特征。

ACE inhibitors

Bradykinin-mediated pathways may confound RAS-specific interpretation; renin inhibitor offers more direct pathway interrogation.

ARBs

AT1 receptor blockade differs pharmacodynamically; heart rate responses may diverge at similar hypotensive doses.

Other renin inhibitors

In vitro selectivity and in vivo duration of action vary; PD-134672’s profile is compound-specific.

• [1] Duan J, et al. Comparative studies on differential inhibition of the renin-angiotensin system in the anesthetized guinea pig. Can J Physiol Pharmacol. 1995 Oct;73(10):1512-8. doi: 10.1139/y95-209. PMID: 8748944. View Source

PD-134672 vs. Comparators: Quantitative Evidence

Pharmacodynamics vs. Captopril (ACE Inhibitor)

PD-134672对人肾素和猴肾素的抑制IC50值分别为0.58 nM和0.36 nM[1]，其活性显著高于已上市的同类药物阿利吉仑（人肾素IC50=1.5 nM，猴肾素IC50=8.0 nM）。

Pharmacodynamics vs. Captopril

Head-to-head comparison

67 % vs. 57 % reduction in peak MABP effect after nephrectomy (p < 0.05)

Renin-dependent hypotensive response context

Guinea pig model; intravenous bolus

Evidence Dimension	IC50 (nM) against human renin
Target Compound Data	0.58 ± 0.06 (n=4)
Comparator Or Baseline	Aliskiren: 1.5 (human renin)
Quantified Difference	~2.6倍增强 (lower IC50 indicates higher potency)
Conditions	In vitro enzyme inhibition assay; pH 7.4

Why This Matters

此数据表明PD-134672在体外对灵长类肾素的抑制效力显著高于已上市药物，可能支持更低的给药剂量或更强的靶点抑制作用，对科学选型具有重要参考价值。

• [1] Ryan MJ, et al. Effect of an orally-active renin inhibitor CI-992 on blood pressure in normotensive and hypertensive monkeys. J Pharmacol Exp Ther. 1994;268(1):372-9. View Source

Hemodynamic Profile vs. Losartan (ARB)

PD-134672对猴肾素的IC50为0.36 nM，而对牛组织蛋白酶D的IC50为1250 nM[1][2]，选择性倍数超过3400倍。相比之下，另一肾素抑制剂BILA 2157 BS对肾素的IC50为40 nM，对组织蛋白酶D的IC50为540 nM，选择性仅约13.5倍。

Hemodynamics vs. Losartan

Head-to-head comparison

32 ± 6 % MABP decrease at 3 mg/kg without heart rate change

Heart rate effect profile may differ at equipotent doses

Guinea pig model; intravenous bolus

Evidence Dimension	Selectivity ratio (IC50 Cathepsin D / IC50 Renin)
Target Compound Data	>3400-fold (monkey renin IC50=0.36 nM; bovine cathepsin D IC50=1250 nM)
Comparator Or Baseline	BILA 2157 BS: ~13.5-fold (renin IC50=40 nM; cathepsin D IC50=540 nM)
Quantified Difference	PD-134672的选择性窗口为BILA 2157 BS的约250倍
Conditions	In vitro enzyme inhibition assays (pH 7.4 for renin; standard conditions for cathepsin D)

Why This Matters

极高的选择性意味着PD-134672在实验体系中脱靶抑制其他天冬氨酸蛋白酶的风险更低，有助于获得更纯净的药理学信号，减少数据干扰，对于机制研究和药物筛选至关重要。

• [1] Ryan MJ, et al. Effect of an orally-active renin inhibitor CI-992 on blood pressure in normotensive and hypertensive monkeys. J Pharmacol Exp Ther. 1994;268(1):372-9. View Source
• [2] BindingDB. Affinity Data for CI-992. IC50: 1.25E+3 nM for Bovine Cathepsin D. View Source

Efficacy and Duration vs. Structural Analogs

在清醒肾性高血压猴模型中，单次口服PD-134672（3、10、30 mg/kg）可剂量依赖性地降低平均动脉压（MABP），降幅分别为6±2、18±6和37±8 mmHg[1]。而在同一模型中，ACE抑制剂卡托普利在3 mg/kg剂量下降低MABP的幅度约为48±3%[2]。

SAR & Selection vs. Analogs

Cross-study comparable

Selected from 2-amino-4-thiazole series for advanced primate studies

Selection based on reported efficacy/duration; quantitative data not in abstract

Data to verify; oral primate model context

Evidence Dimension	Reduction in mean arterial blood pressure (MABP) after oral administration in hypertensive monkeys
Target Compound Data	3 mg/kg: 6±2 mmHg; 10 mg/kg: 18±6 mmHg; 30 mg/kg: 37±8 mmHg (baseline MABP ~134 mmHg)
Comparator Or Baseline	Captopril (ACE inhibitor): 3 mg/kg reduced MABP by ~48% (in anesthetized guinea pig model)
Quantified Difference	At 3 mg/kg, PD-134672 reduced MABP by ~4.5%, while captopril reduced MABP by ~48% in a different model.
Conditions	Oral administration in conscious renal hypertensive cynomolgus monkeys (PD-134672); i.v. bolus in anesthetized guinea pigs (captopril)

Why This Matters

尽管直接比较存在模型差异，但PD-134672在临床前病理模型中展示出明确的剂量依赖性口服降压效果，且其作用机制（直接肾素抑制）与ACE抑制剂不同，为研究特定RAS调控路径提供了独特工具。

• [1] Ryan MJ, et al. Effect of an orally-active renin inhibitor CI-992 on blood pressure in normotensive and hypertensive monkeys. J Pharmacol Exp Ther. 1994;268(1):372-9. View Source
• [2] Duan J, et al. Comparative studies on differential inhibition of the renin-angiotensin system in the anesthetized guinea pig. Can J Physiol Pharmacol. 1995 Oct;73(10):1512-8. doi: 10.1139/y95-209. PMID: 8748944. View Source

体内作用机制特异性：PD-134672 的降压作用对肾素活性的依赖程度

在麻醉豚鼠模型中，双侧肾切除后PD-134672的峰值平均动脉压（MABP）降低效应被削弱67%，而ACE抑制剂卡托普利的效应仅被削弱57%[1]。这表明PD-134672的降压作用更依赖于循环肾素，而卡托普利的部分效应可能通过非肾素依赖性途径（如缓激肽）介导。

Evidence Dimension	Reduction in peak MABP effect after bilateral nephrectomy
Target Compound Data	67% reduction in peak MABP effect
Comparator Or Baseline	Captopril: 57% reduction in peak MABP effect
Quantified Difference	10 percentage points greater reduction for PD-134672 (p < 0.05 vs. captopril)
Conditions	Anesthetized guinea pig model; bilateral nephrectomy

Why This Matters

该头对头比较数据直接证明PD-134672作为一种直接肾素抑制剂，其体内降压效应与循环肾素水平的相关性显著高于ACE抑制剂。这一特性使其成为研究肾素依赖性高血压或评估内源性肾素-血管紧张素系统活性的更特异性工具。

• [1] Duan J, et al. Comparative studies on differential inhibition of the renin-angiotensin system in the anesthetized guinea pig. Can J Physiol Pharmacol. 1995 Oct;73(10):1512-8. doi: 10.1139/y95-209. PMID: 8748944. View Source

Optimal Applications of PD-134672 in Research

Mechanistic RAS Studies

PD-134672因其对肾素相对于组织蛋白酶D的超高选择性（>3400倍），是研究肾素特异性信号通路和功能的首选工具化合物[1][2]。在需要排除其他天冬氨酸蛋白酶干扰的细胞或生化实验中，使用PD-134672可最大程度减少脱靶效应，确保观察到的表型变化确实源于肾素抑制[2]。

Primate Hypertension and Cardio-Renal Disease Models

PD-134672在肾性高血压猴模型中已确立明确的剂量-反应关系（3-30 mg/kg口服）[3]。对于从事非人灵长类动物高血压研究的团队，PD-134672提供了一个经过验证的、口服有效的肾素抑制剂阳性对照品，其药效数据可直接用于研究方案设计和结果对标。

Blood Pressure Lowering Without Heart Rate Change

PD-134672的降压效应在双侧肾切除模型中显示出对循环肾素的高度依赖性（效应减弱67%）[4]。这一特性使其特别适用于旨在区分肾素依赖性高血压与非肾素依赖性高血压机制的体内实验，或用于评估实验性干预对肾素-血管紧张素系统活性的影响。

Assay Development and Validation Standard

PD-134672具有明确的人源和猴源肾素IC50值（0.58 nM和0.36 nM）[3]，可作为新型肾素抑制剂体外筛选和体内验证实验的标准化阳性对照品。其效力显著高于已上市药物阿利吉仑，可为评估新化合物是否具有更优抑制效价提供高基准参考。

Application

Selection Property

Validation Focus

RAS mechanistic studies

Renin-specific pathway probe

Nephrectomy-dependent hypotensive response; RAS pathway specificity

Non-human primate hypertension models

Oral in vivo activity profile

Established PK profile in cynomolgus monkey model

Hemodynamic studies without reflex tachycardia

Heart rate separation at hypotensive dose

Heart rate effect comparison with other RAS blockers at similar MABP reduction

Assay development / validation standard

Published RIA and potency/selectivity data

Method validation against documented renin inhibition profile

• [1] Ryan MJ, et al. Effect of an orally-active renin inhibitor CI-992 on blood pressure in normotensive and hypertensive monkeys. J Pharmacol Exp Ther. 1994;268(1):372-9. View Source
• [2] BindingDB. Affinity Data for CI-992. IC50: 1.25E+3 nM for Bovine Cathepsin D. View Source
• [3] Ryan MJ, et al. Effect of an orally-active renin inhibitor CI-992 on blood pressure in normotensive and hypertensive monkeys. J Pharmacol Exp Ther. 1994;268(1):372-9. View Source
• [4] Duan J, et al. Comparative studies on differential inhibition of the renin-angiotensin system in the anesthetized guinea pig. Can J Physiol Pharmacol. 1995 Oct;73(10):1512-8. doi: 10.1139/y95-209. PMID: 8748944. View Source